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Introduction

Dichloromethylamine (CHsNCIz2) is a halogenated amine that serves as a reactive
intermediate and building block in organic synthesis. Its chemical properties are dictated by the
presence of two electrophilic chlorine atoms attached to a nitrogen atom, rendering the
molecule susceptible to a variety of nucleophilic substitution reactions. This technical guide
provides a comprehensive overview of the chemical properties, structure, and reactivity of
dichloromethylamine, with a focus on experimental data and synthetic protocols.

Chemical Properties

Dichloromethylamine is a volatile and reactive compound. A summary of its key chemical and
physical properties is presented in the table below.
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Property Value Reference
Molecular Formula CHsNCI2 [1]
Molecular Weight 99.947 g/mol [1]

CAS Number 7651-91-4 [1]

IUPAC Name N,N-Dichloromethanamine [1]

Boiling Point 61.3 °C at 760 mmHg

Density 1.331 g/cm3

Structure and Spectroscopy

The molecular structure of dichloromethylamine consists of a central nitrogen atom bonded to
a methyl group and two chlorine atoms. The geometry around the nitrogen atom is trigonal
pyramidal, similar to ammonia, due to the presence of a lone pair of electrons on the nitrogen.

Vibrational Spectroscopy (Infrared)

While a specific experimental infrared spectrum for dichloromethylamine is not readily
available in public databases, the expected characteristic absorption bands can be predicted
based on the functional groups present in the molecule.

Expected Frequency

Bond Vibration Type

Range (cm™?)
C-H (in CHs) Stretching 2950-2850
C-H (in CHs) Bending 1470-1370
C-N Stretching 1250-1020
N-Cl Stretching 800-600

The N-CI stretching frequency is particularly diagnostic for N-chloroamines and typically
appears in the fingerprint region of the IR spectrum.
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Mass Spectrometry

The mass spectrum of N,N-dichloromethylamine provides valuable information about its
molecular weight and fragmentation pattern under electron ionization. A publicly available mass
spectrum shows key fragments that can be used for its identification.[1]

Logical Relationship of Mass Spectral Fragmentation:

[CH3NCI]+ [—» [CH2NCl]+-

- CH3-

[CH3NCI2]++ (M+)

—» [NCI2]+

Methylamine (CH3NH2)

Dichloromethylamine (CH3NCI2)

Chlorinating Agent
(e.g., NaOCl, t-BuOCl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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